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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH
CAS No.: 102029-85-6
Cat. No.: B1139290
Get Quote
. J

Executive Summary & Chemical Profile

Immediate Action: H-BETA-ALA-DL-VAL-OH (L-Alanyl-DL-Valine) is a synthetic dipeptide.[1]
While constituent amino acids (

-Alanine and Valine) are generally non-hazardous, do not dispose of this compound down the
drain.[1]

As a synthetic intermediate containing a racemic amino acid (DL-Valine), it resists standard
enzymatic degradation pathways found in municipal water treatment. The protocol below
mandates High-BTU Incineration for solids and Segregated Chemical Waste for liquids to
ensure complete thermal destruction of the peptide bond.

Chemical Identity Table
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Property Detail

H_
Chemical Name
-Ala-DL-Val-OH

Beta-Alanine linked to DL-Valine (Free amine,
Sequence ]
Free acid)

Racemic (DL): Contains both L- and D-Valine

Stereochemistry ) 1
isomers.

White to off-white lyophilized powder (typically).

Physical State
[1]

Soluble in water, dilute acid (AcOH), and

Solubility
DMSO.[1]

Non-RCRA Regulated (Not P-listed or U-listed).

[1] Treat as Unregulated Chemical Waste.

Hazard Class

Risk Assessment & Scientific Rationale

Why we choose specific disposal paths for this non-toxic peptide.

The "DL" Isomer Factor

Standard biological peptides contain only L-amino acids, which are rapidly metabolized by
bacteria in wastewater. H-BETA-ALA-DL-VAL-OH contains D-Valine, an unnatural isomer in
mammalian biology.[1]

o Scientific Insight: Wastewater treatment plants rely on enzymatic digestion. Proteases are
stereoselective and may fail to cleave the peptide bond adjacent to the D-isomer effectively.

e Consequence: Disposing of this down the sink risks releasing stable, bioactive synthetic
byproducts into the watershed. Incineration is the only method to guarantee destruction.

Bioactive Dust Potential
While
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-Alanine is a common supplement, inhalation of pure peptide dust can trigger sensitization or
transient paraesthesia (tingling).

o Control: All solid waste handling must occur inside a fume hood or with N95/P100 respiratory
protection to prevent mucosal absorption.

Step-by-Step Disposal Protocols
Scenario A: Pure Solid Waste (Expired/Unused Powder)

Do not place in standard trash or biohazard bags (unless contaminated with infectious agents).

Containment: Keep the peptide in its original glass/plastic vial. Tightly cap the vessel.

Secondary Container: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Constituents: "H-BETA-ALA-DL-VAL-OH (Synthetic Peptide)"[1]

o Hazard Checkbox: Check "None" or "Irritant” (precautionary).

Disposal Bin: Deposit into the White/Gray Drum designated for High-BTU Incineration.

o Note: This ensures the material is burned at >1000°C, breaking the peptide backbone into

, and

Scenario B: Aqueous Solutions (Buffers/Stock
Solutions)

Applies to peptide dissolved in Water, PBS, HEPES, or Tris.[1]

» Neutralization: Verify pH is between 5 and 9. (Peptides are often acidic; neutralize with dilute

NaOH if necessary to prevent container corrosion, though not strictly required for non-haz
waste).
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e Collection: Pour into a High-Density Polyethylene (HDPE) carboy labeled "Aqueous
Chemical Waste - Non-Hazardous."

» Prohibition: Do NOT pour down the lab sink.

o Reasoning: See Section 2.1 regarding D-isomer persistence.[1]

Scenario C: HPLC Effluent (Organic Solvents)

Applies to peptide mixed with Acetonitrile (ACN), Methanol (MeOH), or Trifluoroacetic acid
(TFA).[1]

Segregation: Determine if the solvent contains halogens (e.g., Chloroform, DCM).

o Most common:[2] ACN/Water mixtures are Non-Halogenated.

Collection: Pour into the Flammable Solvents waste stream (Red Can).

Labeling: List all components.

o Example: "Acetonitrile 40%, Water 59.9%, TFA 0.1%, Trace Peptide."[1]

Hazards: The hazard classification is now driven by the solvent, not the peptide. Treat as
Ignitable (D0O01) and Corrosive (D002) if TFA >1%.

Decision Logic Diagram

Follow this flow to determine the correct waste stream.
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Figure 1: Decision matrix for segregating peptide waste based on physical state and solvent
composition.[1]

Emergency Procedures (Spill Response)
Small Powder Spill (<10g)

o PPE: Wear Nitrile gloves, lab coat, and safety glasses.
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Wet Wipe Method: Do not dry sweep (creates dust). Cover the powder with a paper towel
dampened with water or 70% Ethanol.

Collect: Scoop the wet material and the towel into a plastic bag.

Disposal: Place bag in the Solid Chemical Waste bin.

Clean: Wipe the surface with soap and water to remove sticky residues.

Exposure Response[4]

 Inhalation: Move to fresh air immediately. If tingling (paraesthesia) occurs, it is usually
transient but seek medical attention if it persists.

o Eye Contact: Flush with water for 15 minutes.[3] The peptide is a zwitterion and may cause
mild mechanical irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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